Cas no 1484027-09-9 (4-(2-ethylphenyl)butan-2-ol)

• Product Name: 4-(2-ethylphenyl)butan-2-ol
• CAS No: 1484027-09-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5941332
• PubChem ID: 65920651
• Update Time: 2025-06-08

4-(2-ethylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 2-ethyl-α-methyl-
• 4-(2-Ethylphenyl)butan-2-ol
• CS-0278600
• 1484027-09-9
• AKOS015262366
• EN300-1867097
• 4-(2-ethylphenyl)butan-2-ol

• Inchi： 1S/C12H18O/c1-3-11-6-4-5-7-12(11)9-8-10(2)13/h4-7,10,13H,3,8-9H2,1-2H3
• InChI Key： LRYQRYSCWVZIMG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1CC)CC(O)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 276.5±9.0 °C(Predicted)
• pka: 15.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(2-ethylphenyl)butan-2-ol

Chemical Profile of 4-(2-ethylphenyl)butan-2-ol (CAS No. 1484027-09-9)

4-(2-ethylphenyl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1484027-09-9, is an organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of alcohols with an aromatic side chain, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(2-ethylphenyl)butan-2-ol consists of a butan-2-ol backbone substituted with a 2-ethylphenyl group. This arrangement imparts specific electronic and steric characteristics that influence its reactivity and interaction with biological targets. The presence of the hydroxyl (-OH) group and the aromatic ring system makes it a valuable building block for the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring aromatic side chains. The 4-(2-ethylphenyl)butan-2-ol structure has been investigated for its possible applications in modulating various biological pathways. One of the key areas of research has been its role as a precursor in the synthesis of bioactive molecules that exhibit effects on neurotransmitter systems, making it relevant to the development of therapeutic agents for neurological disorders.

Recent studies have highlighted the compound's utility in the synthesis of ligands for G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in many physiological processes, and modulating their activity is crucial for treating a wide range of diseases. The aromatic moiety in 4-(2-ethylphenyl)butan-2-ol can be strategically modified to enhance binding affinity and selectivity, which are critical factors in drug design. Researchers have been exploring derivatives of this compound to develop novel agonists and antagonists with potential therapeutic benefits.

Another area where 4-(2-ethylphenyl)butan-2-ol has shown promise is in the field of enzyme inhibition. The compound's structure allows for interactions with active sites of enzymes, making it a candidate for developing inhibitors targeting specific metabolic pathways. For instance, modifications to the side chain can enhance binding to enzymes involved in lipid metabolism, which could be beneficial in managing metabolic disorders such as obesity and type 2 diabetes.

The synthetic chemistry community has also been interested in 4-(2-ethylphenyl)butan-2-ol due to its versatility as an intermediate. The compound can undergo various chemical transformations, including oxidation, reduction, and coupling reactions, enabling the synthesis of diverse molecular architectures. These synthetic pathways are essential for constructing complex molecules with tailored properties for biological studies and drug development.

In addition to its pharmacological applications, 4-(2-ethylphenyl)butan-2-ol has found utility in materials science. The compound's ability to form hydrogen bonds and its solubility characteristics make it suitable for use in polymer formulations and as a component in liquid crystals. These properties are being exploited to develop advanced materials with specific functionalities, such as improved thermal stability or enhanced optical properties.

From a regulatory perspective, 4-(2-ethylphenyl)butan-2-ol is not classified as a hazardous or controlled substance, which simplifies its handling and use in research laboratories. However, standard laboratory practices should always be followed to ensure safety during handling and storage. The compound's stability under various conditions has been well-documented, making it reliable for long-term storage and repeated use in synthetic protocols.

The future prospects for 4-(2-ethylphenyl)butan-2-ol are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of new derivatives with enhanced biological activity. Furthermore, collaborations between academia and industry will likely drive innovation, leading to novel applications for this versatile compound.

In conclusion,4-(2ethylphenyl)butan22ol (CAS No1484027099) represents an important molecule with diverse potential uses across multiple scientific disciplines Its unique structural features make it a valuable intermediate for synthesizing bioactive compounds while also offering utility in materials science As research continues this compound is poised to play an increasingly significant role in advancing scientific knowledge and developing new technologies